2-(3-Nitrothiophen-2-yl)-1,3-dioxolane
Description
2-(3-Nitrothiophen-2-yl)-1,3-dioxolane is a heterocyclic compound featuring a 1,3-dioxolane ring fused to a thiophene moiety substituted with a nitro group at the 3-position.
Properties
Molecular Formula |
C7H7NO4S |
|---|---|
Molecular Weight |
201.2g/mol |
IUPAC Name |
2-(3-nitrothiophen-2-yl)-1,3-dioxolane |
InChI |
InChI=1S/C7H7NO4S/c9-8(10)5-1-4-13-6(5)7-11-2-3-12-7/h1,4,7H,2-3H2 |
InChI Key |
RFWBYJFORLREPY-UHFFFAOYSA-N |
SMILES |
C1COC(O1)C2=C(C=CS2)[N+](=O)[O-] |
Canonical SMILES |
C1COC(O1)C2=C(C=CS2)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Key Differences
a) 2-(3-Nitrophenyl)-1,3-dioxolane
- Structure : Replaces the thiophene ring with a nitro-substituted phenyl group.
- Molecular Weight : 195.17 g/mol (vs. ~209.22 g/mol estimated for the thiophene analog, assuming similar substituents) .
- Hazards : Classified with hazard statements H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation) due to nitro group reactivity .
- Applications : Likely used as an intermediate in organic synthesis or polymer chemistry, analogous to nitrophenyl derivatives in photolabile protecting groups .
b) 2-(2-Thienyl)-1,3-dioxolane
- Structure : Lacks the nitro group on the thiophene ring.
- Molecular Weight : 156.20 g/mol .
- Hazards: No significant hazards reported, indicating reduced reactivity compared to nitro-substituted analogs .
- Applications: Potential use in materials science due to thiophene’s conductive properties, though unmodified dioxolane-thiophene systems may lack the nitro group’s synthetic versatility .
c) 4,5-Bis(2-nitrophenyl)-1,3-dioxolane
- Structure : Features two nitro-phenyl substituents on the dioxolane ring.
- Reactivity : Increased steric hindrance and electron-withdrawing effects may enhance stability in acidic conditions or polymerization reactions, as seen in poly(1,3-dioxolane) systems .
Key Observations:
- Aromatic Ring Effects : Thiophene’s sulfur atom may enhance conjugation and reduce polarity compared to phenyl derivatives, influencing solubility and electronic properties .
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